Cas no 1247-66-1 (Di-Ac-(3alpha,5alpha,17beta)-Androstane-3,17-diol)

• Product Name: Di-Ac-(3alpha,5alpha,17beta)-Androstane-3,17-diol
• CAS No: 1247-66-1
• MF: C₂₃H₃₆O₄
• MW: 376.529547691345
• CID: 2051149
• PubChem ID: 96455798
• Update Time: 2025-04-21

Di-Ac-(3alpha,5alpha,17beta)-Androstane-3,17-diol Chemical and Physical Properties

Names and Identifiers

• Di-Ac-(3alpha,5alpha,17beta)-Androstane-3,17-diol
• 3α,17β-diacetoxy-5α-androstane
• 1247-66-1
• 5alpha-Androstane-3alpha,17beta-diol diacetate
• DTXSID701226937
• Androstane-3,17-diol, 3,17-diacetate, (3alpha,5alpha,17beta)-
• Androstane-3,17-diol, 3,17-diacetate, (3I+/-,5I+/-,17I(2))-

• Inchi： 1S/C23H36O4/c1-14(24)26-17-9-11-22(3)16(13-17)5-6-18-19-7-8-21(27-15(2)25)23(19,4)12-10-20(18)22/h16-21H,5-13H2,1-4H3
• InChI Key： BQIBBYLXJDSLIR-UHFFFAOYSA-N
• SMILES： CC(OC1C2(C(C3C(CC2)C2(C(CC(OC(=O)C)CC2)CC3)C)CC1)C)=O

Computed Properties

• Exact Mass: 376.26100
• Monoisotopic Mass: 376.26135963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.89250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters